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Compound of Interest

3-isopropylisoxazole-5-carboxylic
Compound Name: d
aci

Cat. No.: B081153

An In-depth Technical Guide to 3-isopropylisoxazole-5-carboxylic Acid

Introduction

3-isopropylisoxazole-5-carboxylic acid, with CAS Number 14633-22-8, is a substituted
iIsoxazole derivative. The isoxazole ring is a five-membered heterocycle containing adjacent
nitrogen and oxygen atoms. This scaffold is of significant interest in medicinal chemistry and
drug development due to its presence in a wide array of biologically active compounds.
Isoxazole derivatives have demonstrated a broad spectrum of activities, including antiviral,
antibacterial, anti-inflammatory, and analgesic properties. This document provides a technical
overview of the available scientific and patent literature concerning 3-isopropylisoxazole-5-
carboxylic acid, focusing on its synthesis, properties, and potential applications.

Physicochemical Properties

The fundamental physicochemical properties of 3-isopropylisoxazole-5-carboxylic acid are
summarized below. These properties are essential for its handling, formulation, and application
in research and development.
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Property Value Reference
CAS Number 14633-22-8

Molecular Formula C7H9NOs3

Molecular Weight 155.15 g/mol

Appearance White to yellow solid

Melting Point 75 °C

Boiling Point (Predicted) 298.2 +28.0 °C

Density (Predicted) 1.211 + 0.06 g/cm3

pKa (Predicted) 2.33+£0.10

3-(1-methylethyl)-5-

isoxazolecarboxylic acid, 3-
Synonyms

propan-2-yl-1,2-oxazole-5-

carboxylic acid

Synthesis and Experimental Protocols

While a specific, peer-reviewed synthesis for 3-isopropylisoxazole-5-carboxylic acid is not
readily available in the literature, a highly plausible and standard synthetic route can be derived
from established methods for analogous isoxazole carboxylic acids. The most common and
direct method is the saponification (hydrolysis) of the corresponding ester, such as ethyl or
methyl 3-isopropylisoxazole-5-carboxylate.

Plausible Synthesis: Hydrolysis of Ester Precursor

This protocol is adapted from the well-documented hydrolysis of methyl 3-methyl-5-
isoxazolecarboxylate.[1]

Reaction:

o Methyl 3-isopropylisoxazole-5-carboxylate + NaOH — 3-isopropylisoxazole-5-carboxylic
acid (sodium salt)
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o 3-isopropylisoxazole-5-carboxylic acid (sodium salt) + HCI — 3-isopropylisoxazole-5-
carboxylic acid + NaCl

Experimental Protocol:

Reaction Setup: To a solution of methyl 3-isopropylisoxazole-5-carboxylate (1.0 equivalent)
in a mixture of tetrahydrofuran (THF) and methanol, add a solution of sodium hydroxide
(NaOH, 2.0 equivalents) in water dropwise.

e Reaction Execution: Stir the resulting mixture at room temperature for 18-20 hours. The
reaction progress can be monitored by Thin Layer Chromatography (TLC).

o Work-up and Acidification: Upon completion, transfer the reaction mixture to a separatory
funnel. Carefully adjust the pH to ~2 by the dropwise addition of 1N hydrochloric acid (HCI).

o Extraction: Extract the aqueous phase three times with ethyl acetate.

 Purification: Combine the organic extracts and wash with a saturated brine solution. Dry the
organic layer over anhydrous magnesium sulfate (MgSOa), filter, and concentrate the solvent
under reduced pressure to yield the final product, 3-isopropylisoxazole-5-carboxylic acid.

Workflow for the Synthesis of 3-isopropylisoxazole-5-carboxylic acid
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Synthesis via Ester Hydrolysis
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Caption: General workflow for the synthesis of 3-isopropylisoxazole-5-carboxylic acid.
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Biological Activity and Applications

Direct biological studies or quantitative data (e.g., ICso, Ki) for 3-isopropylisoxazole-5-
carboxylic acid are not prominently featured in publicly accessible literature. However, the
broader isoxazole class is a cornerstone in medicinal chemistry. Derivatives are known to act
as key intermediates in the synthesis of pharmaceuticals and agrochemicals.

The isoxazole ring serves as a versatile pharmacophore that can interact with various biological
targets. For instance, derivatives of 5-phenylisoxazole-3-carboxylic acid have been synthesized
and evaluated as inhibitors of xanthine oxidase. Furthermore, isoxazole-containing side chains
are integral to certain semi-synthetic penicillins, conferring resistance to bacterial 3-lactamase

enzymes.

A study on synthetic steroid derivatives for anti-prostate cancer applications featured a
compound with a 3-(2-hydroxypropan-2-yl)isoxazol-5-yl moiety, which is structurally related to
the 3-isopropyl group. This complex molecule demonstrated inhibitory activity in an androgen

receptor (AR) transcriptional assay.

Compound Assay Activity (ICso) Reference

(17R)-17-((3-(2-

hydroxypropan-2- Androgen Receptor

ylhisoxazol-5- (AR) Transcriptional 21.11 £ 1.07 uM [2]
yl)methyl)-androst-5- Activity

en-3[3-ol

Note: The data above is for a significantly larger and more complex molecule containing a
related isoxazole moiety, and should not be directly extrapolated to 3-isopropylisoxazole-5-
carboxylic acid itself. It is presented to illustrate the potential biological relevance of the

structural motif.

Potential Roles of the Isoxazole Scaffold in Drug Development
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Potential Biological Applications
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Caption: Diverse biological roles of the isoxazole chemical scaffold.

Patent Landscape Review

A review of the patent literature does not reveal patents specifically claiming the synthesis or
use of 3-isopropylisoxazole-5-carboxylic acid (CAS 14633-22-8). However, numerous
patents protect related isoxazole structures and their applications, underscoring the commercial
and scientific importance of this chemical family.

Key Patent Areas for Related Isoxazole Carboxylic Acids:

» Antibiotics: Patents cover the synthesis of isoxazole-containing -lactam antibiotics, where
the isoxazole side chain is crucial for the drug's efficacy and stability.

o Anti-inflammatory and Analgesics: Isoxazole carboxylic acid derivatives have been patented
for their use in treating pain and inflammation.
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e Chemical Intermediates: Many patents describe the synthesis of various isoxazole carboxylic
acids as key building blocks for more complex active pharmaceutical ingredients (APISs). For
example, patents disclose methods for producing 3-hydroxy-5-isoxazole-carboxamide, a
useful intermediate.[3]

The absence of specific patents for 3-isopropylisoxazole-5-carboxylic acid may suggest its
primary role as a research chemical or a non-proprietary building block available from various
chemical suppliers.

Conclusion

3-isopropylisoxazole-5-carboxylic acid is a readily available research chemical with well-
defined physical properties. While specific biological data and dedicated patents for this exact
molecule are scarce in the public domain, its structural class—the isoxazole carboxylic acids—
is of high value to the pharmaceutical and agrochemical industries. The synthetic routes are
well-established through analogous compounds, primarily involving the hydrolysis of an ester
precursor. Future research may uncover specific biological activities for this compound, but it
currently serves primarily as a versatile building block for the synthesis of more complex and
potentially patentable molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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